5-[(2,4-difluorophenoxy)acetyl]-10-methoxy-3,4,5,6-tetrahydro-2H-1,5-benzoxazocine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related benzoxazocine compounds involves multiple steps, including condensation, cyclization, and functionalization reactions. The processes often employ techniques like the Bischler-Napieralski-type reaction for cyclization and utilize reagents such as phosphorus oxychloride in specific solvents to achieve desired structural frameworks. These methods underscore the complexity of synthesizing such molecules and the importance of precise conditions for successful outcomes (Bremner, Browne, & Gunawardana, 1984).
Molecular Structure Analysis
The molecular structure of benzoxazocine derivatives is often elucidated through techniques like X-ray crystallography, which reveals the arrangement of atoms within the molecule. Studies have shown that these molecules can adopt various geometries, significantly affecting their chemical behavior and interactions with biological targets. Computational methods, such as density functional theory (DFT), also play a crucial role in understanding the electronic structure, molecular geometries, and potential energy surfaces of these compounds, guiding the synthesis and modification strategies for desired properties (Şahin et al., 2011).
Chemical Reactions and Properties
Benzoxazocine compounds participate in various chemical reactions, including ring expansions, substitutions, and functional group transformations. These reactions are influenced by the molecule's structural features, such as the presence of electron-withdrawing or electron-donating groups, which can alter reactivity and selectivity. The Meisenheimer rearrangement is one example of a reaction used to modify benzoxazocine structures for different applications, demonstrating the versatility of these compounds in synthetic chemistry (Bremner et al., 1988).
properties
IUPAC Name |
2-(2,4-difluorophenoxy)-1-(10-methoxy-2,3,4,6-tetrahydro-1,5-benzoxazocin-5-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F2NO4/c1-24-17-5-2-4-13-11-22(8-3-9-25-19(13)17)18(23)12-26-16-7-6-14(20)10-15(16)21/h2,4-7,10H,3,8-9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKACHUKCTQYENX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OCCCN(C2)C(=O)COC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2,4-difluorophenoxy)acetyl]-10-methoxy-3,4,5,6-tetrahydro-2H-1,5-benzoxazocine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.